Cas no 947534-30-7 (5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine)
947534-30-7 structure
Product Name:5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine
CAS No:947534-30-7
MF:C9H10BrN3O2
MW:272.09860086441
CID:870202
PubChem ID:45158683
Update Time:2025-04-19
5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine
- 5-BROMO-3-NITRO-(PYRIDIN-2-YL))-CYCLOBUTYL-AMINE
- 5-Bromo-3-nitro-pyridin-2-yl)-cyclobutyl-amine
- AKOS011704900
- 947534-30-7
-
- Inchi: 1S/C9H10BrN3O2/c10-6-4-8(13(14)15)9(11-5-6)12-7-2-1-3-7/h4-5,7H,1-3H2,(H,11,12)
- InChI Key: BTRLHRIMRXFTDW-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])NC1CCC1
Computed Properties
- Exact Mass: 270.99600
- Monoisotopic Mass: 270.99564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- PSA: 70.74000
- LogP: 3.31290
5-bromo-N-(3-nitrocyclobutyl)pyridin-2-amine Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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